![molecular formula C22H24N4O3S B2735901 1-(3-methoxyphenyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide CAS No. 2034506-16-4](/img/structure/B2735901.png)
1-(3-methoxyphenyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide
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Description
1-(3-methoxyphenyl)-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.
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Scientific Research Applications
X-ray Powder Diffraction in Drug Synthesis
X-ray powder diffraction data are crucial for characterizing the crystal structure of pharmaceutical intermediates, ensuring purity and understanding the material's properties. For example, compounds like "1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester," an intermediate in apixaban synthesis, highlight the importance of structural analysis in drug development (Qing Wang et al., 2017).
Synthesis and Cytotoxicity of Pyrazole Derivatives
The synthesis and characterization of pyrazole derivatives, including their cytotoxic activity against various cancer cells, exemplify the therapeutic potential of such compounds. Studies have shown that specific pyrazole derivatives exhibit notable cytotoxicity, offering insights into designing new anticancer agents (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).
Antimicrobial and Anti-Inflammatory Applications
Novel compounds synthesized from similar structural frameworks demonstrate significant antimicrobial and anti-inflammatory activities. This indicates potential applications in developing new therapeutic agents for treating infections and inflammation (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Non-linear Optical Properties
The study of novel pyrazole derivatives also extends to their physical properties, such as non-linear optical behavior. This is relevant for materials science, where such compounds could be used in optical devices, sensors, or as part of electronic materials (K. Kumara et al., 2018).
Properties
IUPAC Name |
1-(3-methoxyphenyl)-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O3S/c1-15-11-19(20-7-4-10-30-20)24-26(15)9-8-23-22(28)16-12-21(27)25(14-16)17-5-3-6-18(13-17)29-2/h3-7,10-11,13,16H,8-9,12,14H2,1-2H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTHBRJRNYGPCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2CC(=O)N(C2)C3=CC(=CC=C3)OC)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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